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Compound of Interest

Compound Name: Desmethyldiazepam-d5

Cat. No.: B593387

For immediate release — This document provides essential safety and logistical information for
the proper disposal of Desmethyldiazepam-d5, a deuterated benzodiazepine and a Schedule
IV controlled substance. Researchers, scientists, and drug development professionals must
adhere to strict protocols to ensure safety, regulatory compliance, and environmental
protection.

Desmethyldiazepam-d5, used as an internal standard in pharmacokinetic and drug
metabolism studies, requires disposal procedures that account for both its chemical properties
and its legal status as a controlled substance. Adherence to the guidelines set forth by the Drug
Enforcement Administration (DEA) and local hazardous waste regulations is mandatory. The
primary principle for the disposal of controlled substances is to render them "non-retrievable,”
meaning they are permanently altered to an unusable state.

Key Safety and Handling Data

Proper handling and disposal of Desmethyldiazepam-d5 are predicated on understanding its
inherent hazards. The following table summarizes key safety and physical data.
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Property Value Citation

7-Chloro-1,3-dihydro-5-phenyl-

Chemical Name 2H-1,4-benzodiazepin-2-one-
d5
Nordiazepam-d5,
Synonyms
Nordazepam-d5
DEA Schedule v [1]
Appearance Solid [1]

Harmful if ingested, inhaled, or
absorbed through the skin.

Can cause central nervous

system (CNS) depression.

Health Hazards [1]

Prolonged exposure may lead

to habituation or addiction.
Suspected of damaging fertility

or the unborn child.

Drowsiness, light-headedness,
Effects of Overexposure o [1]
irritability.

Emits toxic fumes of carbon
monoxide, carbon dioxide,

Hazardous Decomposition nitrogen oxides, and hydrogen [1]
chloride gas under fire

conditions.

NIOSH/MSHA approved

respirator, chemical-resistant
Personal Protective Equipment  gloves, chemical safety [1]

goggles, suitable protective

clothing.

Disposal Protocol for Desmethyldiazepam-d5
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The following protocol outlines the step-by-step procedure for the disposal of
Desmethyldiazepam-d5 in a laboratory setting, ensuring compliance with DEA regulations.

Objective: To dispose of Desmethyldiazepam-d5 in a manner that renders it non-retrievable
and complies with all federal, state, and local regulations.

Materials:

Desmethyldiazepam-d5 waste

Appropriate Personal Protective Equipment (PPE) as specified in the table above

DEA-compliant controlled substance waste container

Access to a DEA-registered reverse distributor or an approved hazardous waste incinerator
Procedure:
e Segregation and Collection:

o Collect all waste Desmethyldiazepam-d5, including pure compound, contaminated lab
materials (e.g., weigh boats, gloves, pipette tips), and solutions, in a designated and
clearly labeled waste container.

o This container must be specifically marked for "Controlled Substance Waste" and should
be stored in a secure, locked location accessible only to authorized personnel.

e Record Keeping:

o Maintain a detailed log of all Desmethyldiazepam-d5 waste. This log should include:

Date of disposal

Name of the substance (Desmethyldiazepam-d5)

Quantity of substance being disposed of

Signature of the authorized personnel disposing of the waste

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b593387?utm_src=pdf-body
https://www.benchchem.com/product/b593387?utm_src=pdf-body
https://www.benchchem.com/product/b593387?utm_src=pdf-body
https://www.benchchem.com/product/b593387?utm_src=pdf-body
https://www.benchchem.com/product/b593387?utm_src=pdf-body
https://www.benchchem.com/product/b593387?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Signature of a witness (if required by institutional policy)

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to
coordinate the disposal.

o The EHS department will typically have an established relationship with a DEA-registered
reverse distributor or a licensed hazardous waste disposal company that is permitted to
handle and incinerate controlled substances.

o Transfer of Waste:

o Follow the specific instructions provided by your EHS department and the disposal vendor
for packaging and transferring the waste.

o Ensure all necessary DEA forms (e.g., Form 41, if applicable, though typically handled by
the reverse distributor) are completed accurately.

e Confirmation of Destruction:

o Obtain a certificate of destruction from the disposal vendor. This document serves as proof
that the controlled substance has been rendered non-retrievable in a compliant manner.

o Retain this certificate with your laboratory's controlled substance records.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Desmethyldiazepam-d5.
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Preparation & Collection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of Desmethyldiazepam-d5: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593387#desmethyldiazepam-d5-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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